Cas no 2229164-29-6 (1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine)

1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine is a cyclopropane-based amine derivative featuring a chloro-methylphenyl substituent. This compound is of interest in synthetic organic chemistry due to its structurally constrained cyclopropane ring, which can impart unique steric and electronic properties. The presence of both chloro and methyl groups on the aromatic ring enhances its potential as an intermediate in the synthesis of more complex molecules, particularly in agrochemical and pharmaceutical applications. Its rigid framework may contribute to improved stability and selectivity in target reactions. The compound's defined molecular structure allows for precise modifications, making it a valuable building block in research and industrial processes.
1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine structure
2229164-29-6 structure
Product Name:1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine
CAS No:2229164-29-6
MF:C12H16ClN
MW:209.715142250061
CID:6420153
PubChem ID:165653862
Update Time:2025-10-30

1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2229164-29-6
    • 1-(2-chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine
    • EN300-1993380
    • 1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine
    • Inchi: 1S/C12H16ClN/c1-8-4-5-9(10(13)6-8)12(14)7-11(12,2)3/h4-6H,7,14H2,1-3H3
    • InChI Key: NUMWGIDJMGHOMA-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C)C=CC=1C1(CC1(C)C)N

Computed Properties

  • Exact Mass: 209.0971272g/mol
  • Monoisotopic Mass: 209.0971272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26Ų

1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1993380-0.05g
1-(2-chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine
2229164-29-6
0.05g
$1152.0 2023-06-02
Enamine
EN300-1993380-0.1g
1-(2-chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine
2229164-29-6
0.1g
$1207.0 2023-06-02
Enamine
EN300-1993380-0.25g
1-(2-chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine
2229164-29-6
0.25g
$1262.0 2023-06-02
Enamine
EN300-1993380-0.5g
1-(2-chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine
2229164-29-6
0.5g
$1316.0 2023-06-02
Enamine
EN300-1993380-1.0g
1-(2-chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine
2229164-29-6
1g
$1371.0 2023-06-02
Enamine
EN300-1993380-2.5g
1-(2-chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine
2229164-29-6
2.5g
$2688.0 2023-06-02
Enamine
EN300-1993380-5.0g
1-(2-chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine
2229164-29-6
5g
$3977.0 2023-06-02
Enamine
EN300-1993380-10.0g
1-(2-chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine
2229164-29-6
10g
$5897.0 2023-06-02

Additional information on 1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine

Recent Advances in the Study of 1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2229164-29-6)

The compound 1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 2229164-29-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological activities, and potential clinical implications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopropane ring structure, combined with the chloro-methylphenyl moiety, provides a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound in the development of new analogs with enhanced pharmacokinetic properties, as reported in a 2023 study published in the Journal of Medicinal Chemistry.

Pharmacological investigations have revealed that 1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine exhibits promising activity as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo studies suggest its potential application in neurological disorders, particularly those involving glutamate and GABAergic pathways. However, further research is needed to elucidate its exact mechanism of action and optimize its therapeutic index.

The compound's safety profile and metabolic stability have also been subjects of recent investigation. A 2024 preclinical study demonstrated favorable absorption and distribution characteristics, with minimal off-target effects observed at therapeutic doses. These findings support its continued development as a potential drug candidate, though comprehensive toxicological assessments remain ongoing.

From a synthetic chemistry perspective, novel routes for the production of 1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine have been developed to improve yield and purity. Recent advancements in catalytic cyclopropanation techniques have significantly enhanced the efficiency of its synthesis, as detailed in a recent publication in Organic Process Research & Development.

Looking forward, researchers are exploring the compound's potential in combination therapies and its application in targeted drug delivery systems. The unique physicochemical properties of 1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine make it particularly suitable for formulation development, with several patent applications filed in 2024 for novel delivery platforms incorporating this compound.

In conclusion, 1-(2-Chloro-4-methylphenyl)-2,2-dimethylcyclopropan-1-amine represents a promising chemical entity with diverse applications in pharmaceutical development. While current research has established its fundamental properties and potential therapeutic value, further studies are warranted to fully realize its clinical potential and establish its position in the pharmaceutical landscape.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd